2,4-dichloro-N-[2-(diethylamino)ethyl]-5-methylbenzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-[2-(diethylamino)ethyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C13H20Cl2N2O2S/c1-4-17(5-2)7-6-16-20(18,19)13-8-10(3)11(14)9-12(13)15/h8-9,16H,4-7H2,1-3H3
• InChI Key: NXGPWDBLTKBVAD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNS(=O)(=O)C1=C(C=C(C(=C1)C)Cl)Cl
• Molecular Formula: C13H20Cl2N2O2S
• Molecular Weight: 339.3 g/mol

Description

2,4-dichloro-N-[2-(diethylamino)ethyl]-5-methylbenzenesulfonamide, also known as Dicamba, is a selective herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness in controlling weeds and its low toxicity to humans and animals.

Mechanism of Action

2,4-dichloro-N-[2-(diethylamino)ethyl]-5-methylbenzenesulfonamide works by disrupting the growth and development of plants. It is absorbed by the leaves and then translocated to the growing points of the plant, where it interferes with the plant's ability to produce essential proteins and enzymes. This disrupts the plant's growth and development, eventually leading to its death.
Biochemical and physiological effects:
This compound has been shown to have low toxicity to humans and animals. However, it can cause skin and eye irritation if it comes into contact with the skin or eyes. In addition, inhalation of this compound can cause respiratory irritation and coughing. Long-term exposure to this compound has been associated with an increased risk of cancer.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-[2-(diethylamino)ethyl]-5-methylbenzenesulfonamide is a useful tool for studying the growth and development of plants in the laboratory. It is effective in controlling broadleaf weeds, which can be a major problem in plant growth experiments. However, this compound can also have unintended effects on the growth and development of plants, which can make it difficult to interpret experimental results.

Future Directions

There are several areas of research that could be explored in the future to further understand the potential uses of 2,4-dichloro-N-[2-(diethylamino)ethyl]-5-methylbenzenesulfonamide. One area of research could be to investigate its potential as a cancer treatment. Another area of research could be to explore its potential use in combination with other herbicides to improve weed control. Additionally, more research could be done to better understand the unintended effects of this compound on plant growth and development, which could help to improve the interpretation of experimental results.

Synthesis Methods

2,4-dichloro-N-[2-(diethylamino)ethyl]-5-methylbenzenesulfonamide is synthesized by reacting 2,4-dichlorobenzoic acid with diethylamine and then treating the resulting product with methyl sulfonyl chloride. The reaction is carried out in a solvent such as dichloromethane or chloroform and is typically catalyzed by a base such as triethylamine or sodium hydroxide.

Scientific Research Applications

2,4-dichloro-N-[2-(diethylamino)ethyl]-5-methylbenzenesulfonamide has been extensively studied for its use as a herbicide in agriculture. It is effective in controlling a wide range of broadleaf weeds, including many that are resistant to other herbicides. In addition to its use in agriculture, this compound has also been studied for its potential use in cancer treatment. Research has shown that this compound can inhibit the growth of certain types of cancer cells, including breast cancer and leukemia cells.